Home / Products / Others

1-cyclopentylprop-2-yn-1-amine hydrochloride

Name: 1-cyclopentylprop-2-yn-1-amine hydrochloride
Brand: Smolecule
SKU: S6509486
Rating: 4 (6 reviews)

Catalog No.

S6509486

CAS No.

1207432-77-6

M.F

C8H14ClN

M. Wt

159.7

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-cyclopentylprop-2-yn-1-amine hydrochloride

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

1207432-77-6

Product Name

1-cyclopentylprop-2-yn-1-amine hydrochloride

Molecular Formula

C8H14ClN

Molecular Weight

159.7

1-Cyclopentylprop-2-yn-1-amine hydrochloride, also known as CPY, is a synthetic organic compound that belongs to the family of substituted propynylamines, which have been shown to exhibit various pharmacological activities. CPY is a potent and selective monoamine oxidase B (MAO-B) inhibitor, which means that it prevents the breakdown of dopamine and other neurotransmitters that play a role in regulating mood and behavior. CPY has the potential to be used in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease, as well as depression and anxiety.

Physical and Chemical Properties

CPY is a white or off-white powder that is sparingly soluble in water, and soluble in organic solvents such as ethanol and methanol. Its chemical formula is C10H14N.HCl, and its molecular weight is 195.69 g/mol. CPY has a melting point of 210-214°C and a boiling point of 259°C at 760 mmHg. It has a pKa of 9.43 and a logP of 1.97.

Synthesis and Characterization

The synthesis of CPY involves the condensation of 1-aminocyclopentane-1-carboxylic acid with propargyl chloride in the presence of a base such as potassium carbonate, followed by reduction of the resulting amino propargyl carboxylic acid with sodium borohydride. The final product is obtained by treating the amino alcohol with hydrochloric acid. CPY is characterized by various analytical techniques such as NMR, IR, UV spectroscopy, and mass spectrometry.

Analytical Methods

CPY can be analyzed by various methods such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and electrophoresis. HPLC is widely used for the analysis of CPY in biological samples such as plasma and urine, while GC is used for the analysis of CPY in environmental samples such as water and soil.

Biological Properties

CPY has been shown to exhibit various biological properties such as selective inhibition of MAO-B, protection of dopaminergic neurons from oxidative stress, and improvement of cognitive function in animal models of neurodegenerative disorders. CPY has also been shown to possess antidepressant, anxiolytic, and anticonvulsant properties in animal models.

Toxicity and Safety in Scientific Experiments

CPY has a low acute toxicity, and no adverse effects have been reported in animal studies at therapeutic doses. However, further studies are needed to determine its long-term toxicity and safety in humans.

Applications in Scientific Experiments

CPY has potential applications in various scientific experiments such as drug discovery, neuropharmacology, and neurochemistry. CPY can be used as a tool compound for the study of the role of MAO-B in dopaminergic neurotransmission and neuropsychiatric disorders. CPY can also be used as a reference standard for the analysis of MAO-B inhibitors in pharmaceuticals and biological samples.

Current State of Research

The current state of research on CPY is limited, and more studies are needed to explore its pharmacological properties, toxicity, and safety in humans. The potential of CPY as a therapeutic agent for neurodegenerative disorders and neuropsychiatric disorders needs to be further investigated in preclinical and clinical studies.

Potential Implications in Various Fields of Research and Industry

CPY has potential implications in various fields of research and industry such as drug discovery, neuropharmacology, and analytical chemistry. CPY can be used to develop new MAO-B inhibitors for the treatment of neurodegenerative and neuropsychiatric disorders. CPY can also be used as a reference standard for the analysis of MAO-B inhibitors in pharmaceuticals and biological samples.

Limitations and Future Directions

One limitation of CPY is its low solubility in water, which limits its use in certain applications. Future directions for CPY research include the development of more soluble analogs with improved pharmacokinetics and drug-like properties. CPY's potential as a therapeutic agent for other diseases such as cancer should also be explored. Other future directions include the development of new analytical methods for the quantitative analysis of CPY in various matrices.